![molecular formula C10H7ClFNO B6262593 3-(chloromethyl)-7-fluoro-1,2-dihydroquinolin-2-one CAS No. 1017127-42-2](/img/no-structure.png)
3-(chloromethyl)-7-fluoro-1,2-dihydroquinolin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Chloromethyl)-7-fluoro-1,2-dihydroquinolin-2-one (3-CMFQ) is an organofluorine compound that has recently been used for a variety of scientific research applications. In particular, 3-CMFQ has been used in the synthesis of new organic compounds and in studies of the biochemical and physiological effects of this compound.
Scientific Research Applications
3-(chloromethyl)-7-fluoro-1,2-dihydroquinolin-2-one is a useful compound for a variety of scientific research applications. It has been used as a starting material for the synthesis of new organic compounds, such as 1,2,3-trifluoro-4-chloro-5-methyl-7-hydroxy-2-quinolinone. It has also been used in studies of the biochemical and physiological effects of this compound.
Mechanism of Action
The mechanism of action of 3-(chloromethyl)-7-fluoro-1,2-dihydroquinolin-2-one is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cytochrome P450 2C19, which is involved in the metabolism of many drugs. This inhibition can lead to increased levels of certain drugs in the body, which can cause side effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that the compound may have anti-inflammatory, antifungal, and antiviral properties. In addition, it has been suggested that the compound may have an effect on the metabolism of certain drugs, as mentioned above.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(chloromethyl)-7-fluoro-1,2-dihydroquinolin-2-one in laboratory experiments include its low cost, its availability, and its ease of synthesis. The main limitation of using this compound in laboratory experiments is its potential to inhibit the enzyme cytochrome P450 2C19. This could lead to increased levels of certain drugs in the body, which could cause side effects.
Future Directions
The potential future directions for research with 3-(chloromethyl)-7-fluoro-1,2-dihydroquinolin-2-one include further studies of its biochemical and physiological effects, as well as its potential applications in the synthesis of new organic compounds. In addition, further research could be done to better understand its mechanism of action, as well as its potential to inhibit the enzyme cytochrome P450 2C19. Finally, further research could be done to investigate the potential therapeutic applications of this compound, such as its potential anti-inflammatory, antifungal, and antiviral properties.
Synthesis Methods
3-(chloromethyl)-7-fluoro-1,2-dihydroquinolin-2-one is synthesized using a reaction between a chloromethyl ketone, such as methyl chloroacetate, and a fluorinated quinoline derivative, such as 7-fluoro-1,2-dihydroquinoline. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as palladium acetate. The reaction is typically carried out at a temperature of 100°C for a period of 12 hours. The resulting product is a white crystalline solid with a melting point of 125°C.
properties
IUPAC Name |
3-(chloromethyl)-7-fluoro-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClFNO/c11-5-7-3-6-1-2-8(12)4-9(6)13-10(7)14/h1-4H,5H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNEGKNQJIHNAGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)NC(=O)C(=C2)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.